![molecular formula C19H25NO4 B2830172 2-({[1-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)-6-ethoxyphenol CAS No. 1830791-18-8](/img/structure/B2830172.png)
2-({[1-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)-6-ethoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Organometallic Chemistry
The study by Baksi et al. (2007) explores the rhodium-mediated C–C bond activation of 2-(2′,6′-dialkylarylazo)-4-methylphenols, demonstrating the potential of such compounds in creating novel organometallic complexes with interesting structural and electronic properties. The formation of these complexes is indicative of the versatile roles that similar phenolic compounds can play in the development of new materials and catalysts (Baksi et al., 2007).
Inorganic Chemistry
Mondal et al. (2005) describe the synthesis and characterization of mixed-valence oxovanadium(IV/V) dinuclear entities incorporating phenolic ligands. These compounds exhibit notable structural features and electronic properties, suggesting their utility in catalysis and as models for studying metal-metal interactions and electron transfer processes (Mondal et al., 2005).
Biochemistry
Research by Adelakun et al. (2012) highlights the enzymatic modification of 2,6-dimethoxyphenol to produce dimers with enhanced antioxidant capacity. This work underscores the potential of enzymatic processes in modifying phenolic compounds to enhance their bioactive properties, offering pathways for the development of new antioxidants (Adelakun et al., 2012).
Materials Science
The study by Mukherjee et al. (2010) on diphenoxido-bridged CoII and ZnII complexes with tripodal N2O2 ligands reveals the stabilization of metal-coordinated phenoxyl radical species. Such research demonstrates the significance of phenolic compounds in the design and synthesis of coordination complexes with potential applications in magnetic materials and catalysis (Mukherjee et al., 2010).
Safety and Hazards
Safety and hazard information is crucial for handling and working with chemicals. For a similar compound, “1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one”, it was found to be a poison by intravenous and intraperitoneal routes . When heated to decomposition, it emits toxic fumes of NOx .
Future Directions
The future directions for research on “2-({[1-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)-6-ethoxyphenol” could involve further exploration of its biochemical properties and potential applications in proteomics research . Additionally, more detailed studies on its synthesis, molecular structure, and mechanism of action could provide valuable insights.
Mechanism of Action
Target of Action
It is known that compounds with similar structures, such as 3,4-dimethoxyphenethylamine, have activity as a monoamine oxidase inhibitor .
Mode of Action
It is known that 3,4-dimethoxyphenethylamine, a compound with a similar structure, is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups . This suggests that 2-({[1-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)-6-ethoxyphenol may interact with its targets in a similar manner.
Biochemical Pathways
For instance, 3,4-Dimethoxyphenethylamine, a related compound, is known to inhibit monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters .
properties
IUPAC Name |
2-[[1-(3,4-dimethoxyphenyl)ethylamino]methyl]-6-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO4/c1-5-24-17-8-6-7-15(19(17)21)12-20-13(2)14-9-10-16(22-3)18(11-14)23-4/h6-11,13,20-21H,5,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNHGBVPPUDEVCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)CNC(C)C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.